Cas no 1203655-75-7 (Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1))

• Product Name: Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
• CAS No: 1203655-75-7
• MF: C₁₁H₁₈Cl₂N₂O₂S
• MW: 313.243819713593
• CID: 2144770
• Update Time: 2023-11-19

Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-aminomethyl-N-t-butyl-3-chloro-benzenesulfonamide hydrochloride
• CID 121006501
• Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)

• Inchi： 1S/C11H17ClN2O2S.ClH/c1-11(2,3)14-17(15,16)10-5-8(7-13)4-9(12)6-10;/h4-6,14H,7,13H2,1-3H3;1H
• InChI Key： IJQVHAIBTPVCSY-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)C=C(C=1)S(NC(C)(C)C)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Topological Polar Surface Area: 80.6